1-(3,4-dihydro-2H-1-benzopyran-6-yl)Piperazine

• CAS No.: 163521-17-3
• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol
• IUPAC Name: 1-(3,4-dihydro-2H-chromen-6-yl)piperazine
• InChI: InChI=1S/C13H18N2O/c1-2-11-10-12(3-4-13(11)16-9-1)15-7-5-14-6-8-15/h3-4,10,14H,1-2,5-9H2
• InChI Key: WVLFSMOGFARRCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)N3CCNCC3)OC1

Description

1-(3,4-dihydro-2H-1-benzopyran-6-yl)Piperazine is a useful research compound. Its molecular formula is C13H18N2O and its molecular weight is 218.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-aminochroman from part 2 of this example (0.300 g, 2.013 mmol), bis-(2-choroethyl)amine hydrochloride (0.539 g, 3.020 mmol) and potassium carbonate (0.278 g, 2.013 mmol) in 10 mL chlorobenzene is heated at reflux for 24 h . The dark brown reaction mixture is then partitioned between 3N NaOH and methylene chloride. The organic layer is separated, dried over Mg2SO4, filtered and concentrated. Purification by flash column chromatography (5% methanol-methylene chloride) affords 0.157 g (36%) of 1-(chroman-6-yl) piperazine as a white solid, TLC Rf 0.35 (elution with 10% methanol-methylene chloride).